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Compound of Interest

Compound Name: Silver-107

Cat. No.: B085066 Get Quote

It is crucial to note that Silver-107 (¹⁰⁷Ag) is a stable, non-radioactive isotope of silver.[1]

Therefore, the handling procedures and personal protective equipment (PPE) required are

based on the chemical and physical properties of silver in its metallic form, particularly when in

a powdered or dust form, rather than radiological hazards. Prolonged or repeated exposure to

silver dust can lead to a condition called argyria, which causes a permanent blue-gray

discoloration of the skin and other body tissues.[2]

This guide provides essential safety and logistical information for the proper handling and

disposal of Silver-107 in a laboratory setting.

Personal Protective Equipment (PPE)
When handling Silver-107, especially in powder form, a comprehensive PPE strategy is

essential to minimize exposure. The following table summarizes the recommended PPE.
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Body Part
Personal Protective
Equipment

Specifications and Notes

Hands Gloves

Wear suitable protective

gloves, such as nitrile or

rubber, to prevent skin contact.

[3][4]

Eyes Safety Goggles

Use chemical splash goggles

or safety glasses with side

shields to protect against

airborne particles.[3][4]

Respiratory
NIOSH/CEN Approved

Respirator

A respirator is necessary when

engineering controls are

insufficient to limit exposure to

silver dust.[3][4]

Body Protective Clothing

A lab coat or other protective

clothing should be worn to

prevent contamination of

personal garments.[3][5] For

extensive handling, a rubber

apron and long sleeves are

recommended.[4]

Feet Closed-toe Shoes

Always wear closed-toe shoes

in the laboratory to protect

against spills.[5][6][7]

Operational Plan for Handling Silver-107
A systematic approach is critical for the safe handling of Silver-107. The following workflow

outlines the key steps from preparation to post-handling procedures.
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Preparation

Handling

Post-Handling

Disposal

Designate and Prepare Work Area

Assemble Required PPE

Gather Handling and Spill Control Materials

Don Appropriate PPE

Proceed to Handling

Handle Silver-107 in a Well-Ventilated Area

Minimize Dust Generation

Decontaminate Work Area and Equipment

Proceed to Post-Handling

Properly Remove and Dispose of PPE

Wash Hands Thoroughly

Collect Silver-107 Waste in a Labeled, Sealed Container

Proceed to Disposal

Dispose of Waste Through a Licensed Disposal Company
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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